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Compound of Interest

1-(furan-3-yl)-N-
Compound Name:
methylmethanamine

cat. No.: B1315529

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(Furan-3-yl)-N-methylmethanamine is a furan-containing amine that holds potential as a
building block in medicinal chemistry and drug discovery. The furan scaffold is present in
numerous biologically active compounds, exhibiting a wide range of therapeutic properties
including antibacterial, anti-inflammatory, and anticancer effects. This document provides a
detailed, representative experimental protocol for the synthesis of 1-(furan-3-yl)-N-
methylmethanamine via reductive amination, a common and effective method for amine
synthesis. Due to the limited availability of specific biological data for this compound in the
public domain, this document focuses on the synthetic aspect and provides a general overview
of the potential biological significance of furan-containing molecules.

Chemical Properties
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Property Value Source
Chemical Formula CeHaNO

CAS Number 29765-25-1

Molecular Weight 111.14 g/mol Calculated

(3-Furylmethyl)methylamine,
N-(3-Furylmethyl)-N-
Synonyms methylamine, (furan-3-
ylmethyl)(methyl)amine, N-
Methyl-3-furanmethanamine

Experimental Protocol: Synthesis of 1-(furan-3-yl)-N-
methylmethanamine

This protocol describes a representative method for the synthesis of 1-(furan-3-yl)-N-

methylmethanamine via a two-step, one-pot reductive amination of furan-3-carbaldehyde with

methylamine. This approach involves the initial formation of an imine intermediate, followed by

its reduction to the desired secondary amine.

Materials and Reagents

Furan-3-carbaldehyde

Methylamine (solution in THF or methanol, e.g., 2.0 M)

Sodium borohydride (NaBHa4) or Sodium triacetoxyborohydride (STAB)
Methanol (anhydrous)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate solution (NaHCO3)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOa) or sodium sulfate (Na2S0a)
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» Rotary evaporator

e Magnetic stirrer and stir bar
e Round-bottom flask

e Separatory funnel

o Standard glassware for extraction and filtration

Experimental Workflow

« To cite this document: BenchChem. [Application Notes and Protocols for 1-(furan-3-yl)-N-
methylmethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315529#1-furan-3-yl-n-methylmethanamine-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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